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Compound of Interest

Compound Name: Ac-FEID-CMK

Cat. No.: B15613606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-species activity of Ac-FEID-CMK, a

selective and irreversible inhibitor of Caspase-14. The information presented herein is intended

to assist researchers in designing experiments and interpreting data related to the study of this

specific caspase.

Overview of Ac-FEID-CMK
Ac-FEID-CMK, or N-Acetyl-L-phenylalanyl-L-glutamyl-L-isoleucyl-L-aspartic acid fluoromethyl

ketone, is a synthetic peptide that acts as a potent and irreversible inhibitor of Caspase-14. Its

mechanism of action involves the fluoromethyl ketone (FMK) group, which forms a covalent

bond with the catalytic cysteine residue in the active site of the caspase, thereby inactivating

the enzyme.

Comparative Efficacy of Ac-FEID-CMK and
Alternatives
The inhibitory activity of Ac-FEID-CMK and other caspase inhibitors is typically quantified by

their half-maximal inhibitory concentration (IC50). The following table summarizes the available

data on the IC50 values of Ac-FEID-CMK against Caspase-14 from different species,

alongside a known alternative, Z-VAD-FMK.
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Inhibitor Target Enzyme Species IC50 Value Reference

Ac-FEID-CMK Caspase-14 Human
Data not

available

Caspase-14 Mouse
Data not

available

Caspase-14 Rat
Data not

available

Z-VAD-FMK Pan-Caspase Human
Varies by

caspase

Pan-Caspase Mouse
Varies by

caspase

Pan-Caspase Rat
Varies by

caspase

Note: Specific IC50 values for Ac-FEID-CMK against Caspase-14 from different species are

not readily available in the public domain. Z-VAD-FMK is a broad-spectrum caspase inhibitor

and is listed for comparative context.

Experimental Protocols
Accurate determination of inhibitor efficacy relies on standardized experimental protocols. The

following outlines a typical workflow for assessing the inhibitory activity of compounds like Ac-
FEID-CMK against a target caspase.

Caspase Activity Assay Protocol
This protocol describes the general steps for measuring caspase activity in the presence and

absence of an inhibitor.

Preparation of Reagents:

Prepare a stock solution of the inhibitor (e.g., Ac-FEID-CMK) in a suitable solvent like

DMSO.
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Prepare a stock solution of the recombinant active caspase enzyme in an appropriate

assay buffer.

Prepare a stock solution of the fluorogenic caspase substrate (e.g., Ac-WEHD-AFC for

Caspase-1, -4, and -5) in the assay buffer.

Assay Procedure:

Add the assay buffer to the wells of a 96-well plate.

Add varying concentrations of the inhibitor to the wells.

To initiate the reaction, add the caspase enzyme to the wells and incubate for a

predetermined time (e.g., 10-30 minutes) at a specific temperature (e.g., 37°C) to allow

the inhibitor to bind to the enzyme.

Add the fluorogenic substrate to all wells.

Measure the fluorescence intensity at appropriate excitation and emission wavelengths

over time using a fluorescence plate reader.

Data Analysis:

Calculate the rate of substrate cleavage from the change in fluorescence over time.

Plot the enzyme activity against the inhibitor concentration.

Determine the IC50 value by fitting the data to a suitable dose-response curve.

Signaling Pathway and Experimental Workflow
Visualizations
The following diagrams illustrate the role of Caspase-14 in skin barrier formation and the

general workflow for evaluating caspase inhibitors.
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Caption: Role of Caspase-14 in skin barrier formation.
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Caption: General workflow for caspase inhibitor evaluation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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